Cas no 21214-39-1 (1,4-Benzenediol,2-(1,1-dimethylethyl)-, 4,4',4''-phosphate)

• Product name: 1,4-Benzenediol,2-(1,1-dimethylethyl)-, 4,4',4''-phosphate
• CAS No: 21214-39-1
• MF: C₃₀H₃₉O₇P
• MW: 542.60026
• CID: 263517
• PubChem ID: 88826

1,4-Benzenediol,2-(1,1-dimethylethyl)-, 4,4',4''-phosphate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-(1,1-dimethylethyl)-, 4,4',4''-phosphate
• tris(3-tert-butyl-4-hydroxyphenyl) phosphate
• SCHEMBL6897860
• NS00026811
• 21214-39-1
• WCT5PA9SDJ
• 1,4-Benzenediol, 2-(1,1-dimethylethyl)-, 4,4',4''-phosphate
• UNII-WCT5PA9SDJ
• EINECS 244-275-7
• Tris(3-tert-butyl-4-hydroxyphenyl)phosphate
• DTXSID8066688

• Inchi： InChI=1S/C30H39O7P/c1-28(2,3)22-16-19(10-13-25(22)31)35-38(34,36-20-11-14-26(32)23(17-20)29(4,5)6)37-21-12-15-27(33)24(18-21)30(7,8)9/h10-18,31-33H,1-9H3
• InChI Key： KNZZERRHIZAXIQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(OP(OC2C=CC(O)=C(C(C)(C)C)C=2)(=O)OC2C=CC(O)=C(C(C)(C)C)C=2)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 542.24347
• Monoisotopic Mass: 542.243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 8.9

Experimental Properties

• Density: 1.197
• Boiling Point: 601.6°Cat760mmHg
• Flash Point: 317.6°C
• Refractive Index: 1.568
• PSA: 105.45
• LogP: 8.34080